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A Comparative Guide to Sodium Tetraphenylborate and Sodium Triphenylborane Hydroxide for

Researchers

This guide provides a detailed comparison of sodium tetraphenylborate and sodium

triphenylborane hydroxide, outlining their chemical properties, synthesis, and primary

applications in research and development. The information presented is intended to assist

researchers, scientists, and drug development professionals in selecting the appropriate

reagent for their specific experimental needs. While sodium tetraphenylborate is a well-

documented and widely utilized compound, sodium triphenylborane hydroxide is a less

common adduct with more specialized applications.

Chemical Structure and Properties
The fundamental difference between the two compounds lies in their anionic structures.

Sodium tetraphenylborate is a salt containing the stable, non-coordinating tetraphenylborate

anion, [B(C₆H₅)₄]⁻.[1] In contrast, sodium triphenylborane hydroxide is an adduct of the Lewis

acid triphenylborane with sodium hydroxide, forming the hydroxytriphenylborate anion,

[B(C₆H₅)₃(OH)]⁻.[2][3] This structural difference dictates their respective stability, reactivity, and

applications.

Triphenylborane itself hydrolyzes rapidly, and it is often supplied as the sodium hydroxide

adduct in an aqueous solution for stability.[4] The tetraphenylborate anion is significantly more

stable but will undergo protonolysis in the presence of strong acids to yield triphenylborane and

benzene.[1]
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Chemical Structures

Sodium Tetraphenylborate

Sodium Triphenylborane Hydroxide

Na⁺ [B(C₆H₅)₄]⁻

Na⁺ [B(C₆H₅)₃(OH)]⁻
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Caption: Molecular structures of the anionic components.
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The physical and chemical properties of the two compounds are summarized in the table

below. Data for sodium triphenylborane hydroxide is limited as it is typically supplied in solution.

Property Sodium Tetraphenylborate
Sodium Triphenylborane
Hydroxide

CAS Number 143-66-8[1]
856622-73-6[2] (adduct),

12113-07-4[5] (solution)

Molecular Formula C₂₄H₂₀BNa[6] C₁₈H₁₆BNaO[2]

Molar Mass 342.22 g/mol [6] 282.12 g/mol [2]

Appearance
White to off-white crystalline

solid[7]

Typically supplied as a solution

in water[5]

Melting Point > 300 °C[6][7]
Not applicable (supplied as

solution)

Solubility in Water 47 g/100 mL[1]
Soluble (supplied as aqueous

solution)[5]

Solubility in Organic Solvents

Soluble in acetone, ethanol;

slightly soluble in chloroform,

ether[8]

Data not available

Stability
Stable under dry conditions;

light-sensitive[6][7]

Stabilized in aqueous NaOH

solution[4]

Synthesis Overview
The synthetic routes for these compounds are distinct, reflecting their different structures.

Sodium Tetraphenylborate is commercially synthesized via the reaction of sodium

tetrafluoroborate with a phenyl Grignard reagent, such as phenylmagnesium bromide.[1] This

reaction results in the substitution of all four fluoride atoms on the boron with phenyl groups.
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Caption: Synthesis workflow for sodium tetraphenylborate.

Sodium Triphenylborane Hydroxide is the adduct formed from the reaction of triphenylborane

(B(C₆H₅)₃) with sodium hydroxide (NaOH).[2][3] Triphenylborane itself is a potent Lewis acid

and is commercially available. The adduct is often prepared in situ or sold as a stabilized

aqueous solution to circumvent the handling issues associated with the hydrolytically unstable

triphenylborane.[4]

Comparative Applications and Reactivity
The differing stability and structure of the anions lead to distinct applications in research and

industry.
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Sodium Tetraphenylborate: A Versatile Reagent
Sodium tetraphenylborate is a widely used laboratory chemical with three primary functions:

Precipitating Agent: Its most common use is in analytical chemistry for the gravimetric or

titrimetric determination of potassium, ammonium, rubidium, and cesium ions.[1][9] It forms a

white, insoluble precipitate with these large monocations.[8]

Non-Coordinating Anion: In coordination and organometallic chemistry, the tetraphenylborate

anion is valued as a large, non-coordinating anion.[10] This property allows for the isolation

and crystallization of reactive cationic metal complexes by replacing smaller, more reactive

anions like halides.[1] For example, it is used to isolate dinitrogen complexes and other

sensitive organometallic species.[1][8]

Phenyl Donor in Organic Synthesis: It can serve as a phenyl donor in palladium-catalyzed

cross-coupling reactions, such as the Suzuki coupling, to form arylalkenes and biaryl

compounds under mild conditions.[1][9]
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Caption: Logical workflow for potassium ion determination.

Sodium Triphenylborane Hydroxide: A Stabilized Lewis
Acid Source
The applications of this adduct are intrinsically linked to the reactivity of its parent compound,

triphenylborane.

Lewis Acid Catalysis: Triphenylborane is a well-known Lewis acid catalyst used in a variety

of metal-free catalytic reactions.[11] These include the formation of cyclic carbonates from

CO₂ and epoxides, polymerizations, and hydrosilylation reactions.[11] The sodium hydroxide

adduct serves as a more stable and easily handled precursor for generating the active

triphenylborane catalyst in the reaction medium.
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Precursor for Organoboron Compounds: As a source of the triphenylborane moiety, it can be

used in the synthesis of other organoboron compounds.

Experimental Protocol: Gravimetric Determination
of Potassium
This section provides a representative experimental protocol for a key application of sodium

tetraphenylborate. No equivalent, well-documented protocol for sodium triphenylborane

hydroxide was identified in the literature reviewed.

Objective: To determine the concentration of potassium ions in an aqueous sample using

sodium tetraphenylborate as a precipitating agent.

Materials:

Aqueous sample containing potassium ions (K⁺).

Sodium tetraphenylborate solution (0.1 M, aqueous).

Wash solution (dilute acetic acid or a saturated solution of potassium tetraphenylborate).

Drying oven, sintered glass crucible, analytical balance.

Methodology:

Sample Preparation: Take a known volume of the sample solution and place it in a beaker. If

necessary, adjust the pH to be neutral or slightly acidic (acetic acid). Ammonium ions

interfere and should be removed beforehand, typically by ignition if the sample matrix allows.

[8]

Precipitation: Slowly add an excess of the 0.1 M sodium tetraphenylborate solution to the

sample while stirring. A white precipitate of potassium tetraphenylborate (K[B(C₆H₅)₄]) will

form quantitatively.[8]

Digestion: Allow the precipitate to digest (stand at room temperature) for a period to ensure

complete precipitation and to allow the particles to grow, which facilitates filtration.
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Filtration: Filter the precipitate through a pre-weighed sintered glass crucible.

Washing: Wash the precipitate with a small amount of the cold wash solution to remove any

excess sodium tetraphenylborate and other soluble impurities.

Drying: Dry the crucible containing the precipitate in an oven at a suitable temperature (e.g.,

105-120 °C) until a constant weight is achieved.

Calculation: The weight of the potassium in the sample can be calculated from the weight of

the dried precipitate using the gravimetric factor (molar mass of K / molar mass of

K[B(C₆H₅)₄]).

Summary of Comparison
Feature Sodium Tetraphenylborate

Sodium Triphenylborane
Hydroxide

Anion Structure [B(C₆H₅)₄]⁻ [B(C₆H₅)₃(OH)]⁻

Primary Function

Precipitating agent, non-

coordinating anion, phenyl

group donor[1][9][10]

Stabilized source of Lewis

acidic triphenylborane[4][11]

Key Reactivity

Forms insoluble salts with

large cations; relatively inert

anion[1]

Source of B(C₆H₅)₃ for Lewis

acid catalysis; reacts with

strong acids[11]

Common Form Crystalline solid[7] Aqueous solution[5]

Main Application Area

Analytical chemistry,

coordination chemistry, organic

synthesis[8][9]

Metal-free catalysis, organic

synthesis[11]

Documentation Level Extensive Limited

Conclusion
Sodium tetraphenylborate and sodium triphenylborane hydroxide are distinct chemical entities

with different properties and applications. Sodium tetraphenylborate is a robust, versatile, and

well-characterized salt, indispensable in analytical and coordination chemistry for its ability to
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precipitate large cations and act as a non-coordinating anion.[1][9] In contrast, sodium

triphenylborane hydroxide is best understood as a stabilized, easier-to-handle form of the

potent Lewis acid triphenylborane.[4] Its utility is primarily as a precursor for metal-free

catalysis.[11] The choice between these two reagents is therefore determined entirely by the

intended application: precipitation and ion isolation for the former, and Lewis acid catalysis for

the latter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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